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Compound of Interest |

Compound Name: N-hydroxy-2,4-dimethylbenzamide
Cat. No.: B13230157
Get Quote

Introduction & Mechanism of Action

N-hydroxy-2,4-dimethylbenzamide is a synthetic hydroxamic acid derivative used to
interrogate the active sites of metalloenzymes. Its utility stems from the hydroxamate functional
group (-CONHOH), which acts as a potent bidentate ligand, and the 2,4-dimethylphenyl group,
which probes hydrophobic pockets and steric tolerance within the enzyme's binding cleft.

Primary Targets:

o Urease (Ni2*): The hydroxamate oxygen and nitrogen atoms chelate the bi-nickel center in
the urease active site, displacing the water molecule required for urea hydrolysis. This
inhibition is crucial for studying Helicobacter pylori virulence and agricultural nitrogen loss.

» Histone Deacetylases (Zn?*): As a "cap-group” fragment or low-molecular-weight inhibitor, it
binds the catalytic Zinc ion at the bottom of the HDAC active site tunnel. It is often used in
Fragment-Based Drug Discovery (FBDD) to identify novel Zinc-Binding Groups (ZBGSs) or to
study the "cap" region's preference for hydrophobic substitution.

Mechanism of Chelation:
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The compound exists in equilibrium between keto and enol forms, but primarily binds metals in
a bidentate fashion. The 2,4-dimethyl substitution introduces steric bulk that prevents binding to
enzymes with restrictive access channels, thereby providing selectivity data compared to
unsubstituted benzohydroxamic acid.
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Caption: Mechanism of Action: The hydroxamate moiety chelates the catalytic metal ion,
blocking substrate access.

~hemical : i

Property Specification
CAS Number 1016501-42-0
Formula CoH11NO2
MW 165.19 g/mol
- DMSO (>50 mM), Ethanol; Low solubility in
Solubility
water.
- Hydroxamic acids are susceptible to hydrolysis
Stability ) ) )
in strong acids/bases. Store solid at -20°C.
Warning: Potential mutagen (Ames positive
Handling class). Wear nitrile gloves and work in a fume

hood.

Reconstitution Protocol:
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e Weigh 1.65 mg of N-hydroxy-2,4-dimethylbenzamide.
e Dissolve in 1.0 mL of anhydrous DMSO to create a 10 mM stock solution.

» Aliquot into 50 pL vials and store at -80°C. Avoid freeze-thaw cycles to prevent hydrolysis of
the hydroxamic acid bond.

Application 1: Urease Inhibition Assay
(Spectrophotometric)

This protocol measures the ability of the probe to inhibit the hydrolysis of urea into ammonia.[1]
The 2,4-dimethyl analog is particularly useful for assessing the hydrophobic tolerance of the
urease active site flap.

Materials:

e Enzyme: Jack Bean Urease (Type lll, Sigma).

Substrate: Urea (500 mM stock in buffer).

Buffer: 25 mM HEPES, pH 7.5.

Reagent: Phenol-Hypochlorite (Berthelot's reagent) for ammonia detection.

Probe: N-hydroxy-2,4-dimethylbenzamide (10 mM DMSO stock).

Experimental Protocol:
e Enzyme Prep: Dilute Urease to 5 U/mL in HEPES buffer.

e Incubation:
o In a 96-well clear plate, add 10 pL of Probe (diluted to 0.1 — 100 uM final conc).
o Add 40 pL of Urease solution.

o Crucial Step: Incubate for 15 minutes at 37°C. Note: Hydroxamates are slow-binding
inhibitors; pre-incubation is essential for equilibrium.
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e Reaction Start: Add 50 pL of Urea (50 mM final). Incubate for 20 minutes at 37°C.
e Termination & Readout:
o Add 50 pL of Phenol-Nitroprusside solution.
o Add 50 pL of Alkaline Hypochlorite.
o Incubate 20 mins at RT (color develops to blue/green).
o Measurement: Read Absorbance at 625 nm.
Data Analysis: Calculate % Inhibition =

Plot log[Concentration] vs. % Inhibition to determine ICso.

Application 2: HDAC Inhibition (Fluorometric)

As a fragment probe, this compound is used to screen for zinc-binding affinity in the context of
chromatin remodeling.

Materials:
e Enzyme: Recombinant HDAC1 or HDAC6 (human).

e Substrate: Fluorogenic acetylated peptide (e.g., Boc-Lys(Ac)-AMC).

o Developer: Trypsin/Protease solution.

Experimental Protocol:

 Dilution: Prepare a serial dilution of N-hydroxy-2,4-dimethylbenzamide in assay buffer
(Tris-HCI pH 8.0, 137 mM NacCl, 2.7 mM KCI, 1 mM MgClz2).

e Treatment: Add 10 pL of diluted probe to 30 uL of HDAC enzyme solution. Incubate 10 mins
at RT.

o Substrate Addition: Add 10 pL of Fluorogenic Substrate (50 uM final).

¢ Reaction: Incubate for 30-60 minutes at 37°C.
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e Development: Add 50 pL of Developer solution (stops deacetylation and releases
fluorophore). Incubate 15 mins.

e Readout: Measure Fluorescence (Ex: 360 nm / Em: 460 nm).
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Caption: Experimental workflow for metalloenzyme inhibition assays.

Troubleshooting & Controls

» False Positives (Chelation): Hydroxamic acids can strip metal ions from the buffer rather than
the enzyme. Control: Ensure buffer contains excess co-factors if relevant, or run a counter-
screen with high metal concentration (e.g., add 1 mM NiClz post-reaction to see if activity is

restored).

» Hydrolysis: The N-hydroxy amide bond is labile. Always check the stock solution purity by
LC-MS if it is older than 1 month. A peak at M-16 (loss of oxygen) indicates degradation to
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the amide.

« Solubility: If precipitation occurs in aqueous buffer, include 0.01% Triton X-100 to prevent
aggregation-based inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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